Cas no 943432-02-8 (1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol)

• Product Name: 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol
• CAS No: 943432-02-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD24109296
• CID: 2119861
• PubChem ID: 71671583
• Update Time: 2025-05-25

1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol
• 1-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 1-(1-benzyltriazol-4-yl)ethanol
• AKOS016028486
• CHEMBL3450792
• TMB43202
• g27550
• DB-336624
• EN300-7248302
• 939-670-2
• CS-0259141
• 1-(1-BENZYL-1,2,3-TRIAZOL-4-YL)ETHANOL
• EH-0712
• 943432-02-8
• SCHEMBL18925110
• MFCD24109296

• MDL： MFCD24109296
• Inchi： 1S/C11H13N3O/c1-9(15)11-8-14(13-12-11)7-10-5-3-2-4-6-10/h2-6,8-9,15H,7H2,1H3
• InChI Key： MRHOPRBQUJHPOX-UHFFFAOYSA-N
• SMILES： OC(C)C1=CN(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 203.105862047Da
• Monoisotopic Mass: 203.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol

Comprehensive Overview of 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol (CAS No. 943432-02-8)

1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol (CAS No. 943432-02-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique triazole and benzyl functional groups, serves as a versatile building block for the development of novel pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which combines a 1,2,3-triazole ring with a hydroxyethyl side chain, offers exceptional reactivity and compatibility with various chemical transformations.

The growing interest in 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol is driven by its potential applications in click chemistry, a revolutionary approach that enables rapid and efficient synthesis of complex molecules. Researchers are particularly intrigued by its role in bioconjugation and drug discovery, where it facilitates the creation of targeted therapeutics with enhanced efficacy and reduced side effects. Recent studies have also explored its utility in polymer chemistry, where it acts as a key monomer for designing smart materials with tunable properties.

One of the most frequently asked questions about CAS No. 943432-02-8 revolves around its synthesis and purification methods. The compound is typically prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark reaction in click chemistry. This method ensures high yield and selectivity, making it a preferred choice for industrial-scale production. Additionally, advanced chromatographic techniques, such as HPLC and GC-MS, are employed to achieve the desired purity levels, which are critical for pharmaceutical applications.

Another hot topic in the scientific community is the environmental impact of 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol. With increasing emphasis on green chemistry, researchers are investigating sustainable synthesis routes that minimize waste and energy consumption. Recent breakthroughs include the use of biocatalysts and recyclable solvents, which align with global efforts to reduce the carbon footprint of chemical manufacturing.

The versatility of 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol extends to its potential in nanotechnology. Its ability to form stable complexes with metal nanoparticles has opened new avenues for developing nanosensors and drug delivery systems. These innovations are particularly relevant in the context of personalized medicine, where precision and control over therapeutic agents are paramount.

In summary, 1-(1-benzyl-1H-1,2,3-triazol-4-yl)ethanol (CAS No. 943432-02-8) represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application, position it as a pivotal player in the future of chemical innovation and sustainable development.